Cas no 1782870-71-6 (1-(4-chloro-2-methylphenyl)propan-2-ol)

• Product Name: 1-(4-chloro-2-methylphenyl)propan-2-ol
• CAS No: 1782870-71-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD28134255
• CID: 5220630
• PubChem ID: 84111527
• Update Time: 2025-10-29

1-(4-chloro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)propan-2-ol
• Benzeneethanol, 4-chloro-α,2-dimethyl-

• MDL： MFCD28134255
• Inchi： 1S/C10H13ClO/c1-7-5-10(11)4-3-9(7)6-8(2)12/h3-5,8,12H,6H2,1-2H3
• InChI Key： VBXIAIJIELNHHD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1C)C(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(4-chloro-2-methylphenyl)propan-2-ol

Chemical Profile of 1-(4-chloro-2-methylphenyl)propan-2-ol (CAS No. 1782870-71-6)

1-(4-chloro-2-methylphenyl)propan-2-ol, identified by the CAS number 1782870-71-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a propyl alcohol moiety attached to a substituted benzene ring, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both a chloro group and a methyl group on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The chemical structure of 1-(4-chloro-2-methylphenyl)propan-2-ol can be described as follows: a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a methyl group, with a propan-2-ol side chain attached to the 1-position. This configuration imparts both lipophilicity and electronic tunability, which are crucial factors in designing bioactive molecules. The chloro group, in particular, is known to enhance binding affinity by participating in hydrogen bonding or halogen bonds with biological targets, while the methyl group contributes to steric hindrance and overall solubility.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(4-chloro-2-methylphenyl)propan-2-ol and its derivatives. The compound has been investigated as a possible intermediate in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for further modifications to develop molecules with enhanced efficacy and reduced toxicity. Researchers have been particularly interested in its potential as a precursor for drugs targeting neurological disorders, given the prevalence of aromatic rings in many neuroactive compounds.

One of the most exciting areas of research involving 1-(4-chloro-2-methylphenyl)propan-2-ol is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The aromatic ring system of 1-(4-chloro-2-methylphenyl)propan-2-ol can be tailored to interact with specific pockets on kinase active sites, potentially leading to the discovery of new inhibitors. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting its utility in this context.

Furthermore, the compound has been studied for its potential role in anti-inflammatory therapies. Inflammation is a hallmark of many chronic diseases, and developing new anti-inflammatory agents is a major goal in medicinal chemistry. The unique structural features of 1-(4-chloro-2-methylphenyl)propan-2-ol, particularly the chloro and methyl substituents on the benzene ring, may enable it to modulate inflammatory pathways by interacting with relevant targets such as cytokine receptors or signaling proteins. While more research is needed to fully elucidate its mechanisms of action, early findings are promising.

The synthesis of 1-(4-chloro-2-methylphenyl)propan-2-ol involves several key steps that highlight its complexity as a chemical entity. One common synthetic route involves the Friedel-Crafts alkylation followed by hydroxylation and chlorination reactions. These steps require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, reducing both reaction times and waste generation. Such improvements are essential for scaling up production and making the compound more accessible for further research.

The analytical characterization of 1-(4-chloro-2-methylphenyl)propan-2-ol is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its structure and purity. High-performance liquid chromatography (HPLC) is also used to assess its chromatographic behavior, which is important for both quality control and formulation development. These analytical methods provide valuable insights into the compound's properties and help ensure consistency across different batches.

In conclusion, 1-(4-chloro-2-methylphenyl)propan-2-ol (CAS No. 1782870-71-6) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases, including cancer and inflammation-related disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field of medicinal chemistry. As synthetic methodologies improve and our understanding of biological targets deepens, compounds like 1-(4-chloro-2-methylphenyl)propan-2-ol are poised to play an increasingly vital role in drug discovery and development.